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Compound of Interest

Compound Name: Methyl Aziridine-2-carboxylate

CAS No.: 5950-34-5

Cat. No.: B1297569 Get Quote

Hazard Architecture & Risk Assessment
Methyl Aziridine-2-carboxylate (CAS: 5950-34-5) is not a standard organic solvent; it is a

high-energy, strained ring system functioning as a potent alkylating agent.[1] Unlike linear

esters, the aziridine ring possesses significant ring strain (~27 kcal/mol), making it highly

susceptible to nucleophilic attack. This reactivity is the source of its utility in synthesis but also

its extreme toxicity and mutagenicity.

Operational Warning: Do not treat this waste stream as "General Organic Solvent." Mixing

aziridines with other waste streams without deactivation can lead to uncontrolled

polymerization or alkylation of other waste constituents, creating unknown toxic byproducts.

Physiochemical Hazard Profile
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Property Data Operational Implication

CAS Number 5950-34-5
Unique identifier for waste

manifesting.[1]

Molecular Formula C₄H₇NO₂
Small, lipophilic molecule;

penetrates skin rapidly.[1]

Key H-Codes H301, H311, H331
Toxic by ingestion, skin

contact, and inhalation.[1]

Reactivity H226 (Flammable)
Flash point considerations for

storage.[1]

Mutagenicity H341/H350
Suspected genetic

defects/Carcinogenicity.[1]

Stability Acid-Sensitive
Polymerizes or hydrolyzes

violently with strong acids.[1]

Pre-Operational Safety Directives
Before initiating any disposal or cleaning procedure, the following engineering controls and

PPE are non-negotiable.

Engineering Controls: All manipulations must occur inside a certified chemical fume hood.

Glove Protocol: Standard latex gloves offer negligible protection against alkylating agents.

Primary Layer:[2][3][4][5] Silver Shield® (Laminate) or 4H® gloves.

Outer Layer: Nitrile (for dexterity and grip).

Rationale: Aziridines can permeate nitrile in minutes; laminate provides the necessary

chemical resistance barrier.

Respiratory: If work must occur outside a hood (emergency only), a full-face respirator with

organic vapor cartridges (OV/P100) is required.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.tcichemicals.com/IN/en/p/A1207
https://file.medchemexpress.com/batch_PDF/HY-117020/Methyl-S-minus-N-Z-aziridine-2-carboxylate-SDS-MedChemExpress.pdf
https://pubmed.ncbi.nlm.nih.gov/2550609/
https://www.researchgate.net/publication/292946773_Ring-Opening_Reactions_of_Aziridines_with_Carboxylic_Acids_Catalyzed_by_DBU
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Stream Management Logic
Effective disposal relies on segregating the compound based on quantity and state. Use the

following decision logic to determine the correct workflow.

Waste Identification

Physical State?

Bulk Liquid (>10 mL)

Pure/Conc.

Trace/Glassware (<10 mL)

Residue

Pack in Vermiculite
Segregated P-List Stream

Chemical Deactivation
(Acid Hydrolysis)

Professional Incineration
(Do Not Quench in Lab) Validation (pH Check)

Aqueous Waste Disposal

Click to download full resolution via product page

Figure 1: Decision matrix for Methyl Aziridine-2-carboxylate disposal. Note that bulk

quantities pose a thermal runaway risk during quenching and should be shipped off-site.[1]

Deactivation Protocol: Acid Hydrolysis
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For glassware cleaning, spill cleanup, or deactivation of small aliquots (<10 mL), Acid

Hydrolysis is the scientifically preferred method.

Mechanism: The aziridine nitrogen is basic. Protonation by a strong acid activates the ring

carbon, facilitating nucleophilic attack by water or the conjugate base (halide), resulting in ring-

opening to a linear, non-alkylating amino ester salt.

Reagents Required[3][4][5][6][7][8][9]
Quenching Solution: 1 M Hydrochloric Acid (HCl) or 10% Sulfuric Acid (H₂SO₄).

Solvent: Methanol or Ethanol (to solubilize the aziridine).

Neutralizer: Sodium Bicarbonate (NaHCO₃) or Sodium Hydroxide (NaOH).

Step-by-Step Procedure
Step 1: Solubilization Dissolve the residue or small volume of Methyl Aziridine-2-carboxylate
in methanol. Aziridines are organic-soluble; adding acid directly to the neat chemical can cause

localized hot-spots and violent polymerization.[1]

Ratio: Dilute at least 1:20 (Chemical : Alcohol).

Step 2: Controlled Acidification Slowly add the 1 M HCl to the methanolic solution while stirring.

Stoichiometry: Ensure a large molar excess of acid (at least 10:1 excess relative to the

aziridine).

Observation: The reaction is exothermic. If the solution boils, stop addition and cool in an ice

bath.

Step 3: Reaction Time Allow the mixture to stir at room temperature for 12 to 24 hours.

Why? While ring opening is kinetically fast for simple aziridines, the ester group can

electronically stabilize the ring or compete for hydrolysis. Overnight stirring ensures complete

destruction of the alkylating potential.

Step 4: Self-Validating Check (The "Stop" Point) Before disposal, verify the pH is < 2.
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Logic: If the pH has risen to neutral, the acid was consumed, and active aziridine may

remain. Add more acid and stir longer if pH > 2.

Step 5: Neutralization & Disposal Once validated, slowly neutralize the solution with Sodium

Bicarbonate until pH ~7. The resulting solution contains the hydrolyzed amino-ester/acid salt

(e.g., serine methyl ester derivative) and inorganic salts, which are generally non-hazardous.

Disposal: Label as "Deactivated Aziridine Waste" and dispose of according to local aqueous

organic waste regulations.

Chemical Mechanism Visualization
Understanding the deactivation chemistry is vital for troubleshooting.

Methyl Aziridine-2-carboxylate
(Active Alkylator)

Protonated Aziridinium
(Activated Intermediate)

Protonation Ring-Opened
Amino-Alcohol/Ester

Nucleophilic Attack
(Ring Opening)

+ H+ (Acid) + H2O / Cl-

Click to download full resolution via product page

Figure 2: The acid-catalyzed ring-opening mechanism. The transformation from a strained ring

(Red) to a linear chain (Green) eliminates the alkylation hazard.

Emergency Procedures
Spills (< 50 mL)

Evacuate the immediate area.

Don PPE: Double gloves (Laminate + Nitrile), Goggles, Respirator.

Absorb: Use a spill pillow or vermiculite.

Deactivate In-Situ: Gently pour 1 M H₂SO₄ or HCl over the absorbent material. Allow to sit for

30 minutes.
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Collect: Scoop into a hazardous waste container labeled "Aziridine Spill Debris (Acid

Treated)."

Exposure[3][10][11]
Skin: Wash immediately with soap and water for 15 minutes. Do not use ethanol on skin, as

it may enhance absorption of the aziridine.

Eyes: Flush for 15 minutes; seek immediate medical attention.

Regulatory & Compliance (RCRA)
While Methyl Aziridine-2-carboxylate may not have a specific named entry in 40 CFR 261.33,

it should be managed with the rigor of a P-Listed waste (Acutely Hazardous).[1]

Parent Compound: Aziridine (Ethyleneimine) is P013.

Derivative: 2-Methylaziridine (Propyleneimine) is P067.

Guidance: Due to structural and toxicological similarity, classify waste containers as

"Hazardous Waste - Toxic, Reactive" and adhere to the 90-day storage limit for satellite

accumulation areas.[1]

References
Lunn, G., & Sansone, E. B. (1994). Destruction of Hazardous Chemicals in the Laboratory.

John Wiley & Sons.[6] (The definitive source for chemical deactivation protocols, specifically

referencing acid hydrolysis for aziridines).

National Center for Biotechnology Information. (2023). PubChem Compound Summary for

CID 10329257, Methyl aziridine-2-carboxylate. Retrieved from [Link]

U.S. Environmental Protection Agency. (2023). List of Lists: Consolidated List of Chemicals

Subject to EPCRA, CERCLA and Section 112(r) of the Clean Air Act. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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